Cas no 181772-16-7 (3,5-Bis(trifluoromethyl)hydrocinnamic acid)

• Product Name: 3,5-Bis(trifluoromethyl)hydrocinnamic acid
• CAS No: 181772-16-7
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• MDL: MFCD00674033
• CID: 820762
• PubChem ID: 24869274
• Update Time: 2025-10-28

3,5-Bis(trifluoromethyl)hydrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)hydrocinnamic acid
• 3-[3,5-bis(trifluoromethyl)phenyl]propanoic acid
• 3-(3,5-bis(trifluoromethyl)phenyl)propanoic acid
• 3,5-Bis(trifluoromethyl)benzenepropanoic acid
• 3-[3,5-bis(trifluoromethyl)phenyl]propionic acid
• 3-(3,5-Ditrifluoromethylphenyl)propionic acid
• 3-[3,5-Bis[trifluoromethyl]phenyl]propionic acid
• 3,5-Bis(trifluoromethyl)hydrocinnamic acid 97%
• DB-044441
• A50651
• CS-0314218
• J-011627
• 3-(3,5-bis(trifluoromethyl)phenyl)propanoicacid
• 3,5-bis-trifluoromethyl-hydrocinnamic acid
• C11H8F6O2
• 181772-16-7
• STR04952
• 3,5-Bis(trifluoromethyl)hydrocinnamic acid, 97%
• BRD-K47134698-001-01-2
• MFCD00674033
• SCHEMBL1015795
• Benzenepropanoic acid, 3,5-bis(trifluoromethyl)-
• DTXSID90361455
• 3-(3,5-bis-trifluoromethyl-phenyl)-propionic acid
• AKOS015852698

• MDL： MFCD00674033
• Inchi： 1S/C11H8F6O2/c12-10(13,14)7-3-6(1-2-9(18)19)4-8(5-7)11(15,16)17/h3-5H,1-2H2,(H,18,19)
• InChI Key： LISLXJGPJUAEHU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 286.04300
• Monoisotopic Mass: 286.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.427
• Melting Point: 68-73 °C (lit.)
• Boiling Point: 247 ºC
• Flash Point: 103 ºC
• Refractive Index: 1.431
• PSA: 37.30000
• LogP: 3.74140
• Solubility: Not determined

3,5-Bis(trifluoromethyl)hydrocinnamic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3,5-Bis(trifluoromethyl)hydrocinnamic acid

Comprehensive Overview of 3,5-Bis(trifluoromethyl)hydrocinnamic acid (CAS No. 181772-16-7)

3,5-Bis(trifluoromethyl)hydrocinnamic acid (CAS No. 181772-16-7) is a fluorinated organic compound widely recognized for its unique chemical properties and applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and specialty chemical manufacturing. This article delves into its structural characteristics, synthesis methods, and emerging applications, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 3,5-Bis(trifluoromethyl)hydrocinnamic acid features a cinnamic acid backbone substituted with two trifluoromethyl groups at the 3 and 5 positions. This configuration imparts exceptional electron-withdrawing effects, which are critical in modulating reactivity in cross-coupling reactions and catalytic processes. Researchers increasingly focus on such fluorinated building blocks due to their role in designing bioactive molecules with improved pharmacokinetic profiles. Recent studies highlight its utility in peptide mimetics and small-molecule inhibitors, addressing demands for targeted therapies in oncology and neurology.

Synthesis of 3,5-Bis(trifluoromethyl)hydrocinnamic acid typically involves multi-step organic transformations, including Friedel-Crafts acylation and subsequent oxidation. Innovations in catalytic fluorination and flow chemistry have streamlined its production, reducing waste and energy consumption—a response to the growing emphasis on environmentally friendly protocols. Industry leaders are also exploring its derivatives for high-performance polymers, where fluorine incorporation improves thermal stability and chemical resistance.

From an industrial perspective, the compound’s relevance extends to electronic materials, particularly in the development of organic semiconductors and liquid crystal displays (LCDs). Its ability to fine-tune electronic properties aligns with the surge in demand for flexible electronics and optoelectronic devices. Additionally, its compatibility with metal-organic frameworks (MOFs) opens avenues for applications in gas storage and catalysis, further broadening its commercial appeal.

In summary, 3,5-Bis(trifluoromethyl)hydrocinnamic acid (CAS No. 181772-16-7) exemplifies the intersection of fluorine chemistry and modern industrial needs. Its versatility underscores its importance in cutting-edge research and sustainable technology, making it a compound of significant interest across multiple disciplines. Future advancements may focus on optimizing its synthetic routes and expanding its role in next-generation materials.